4-(4-(naphthalen-1-ylsulfonyl)piperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyrimidine

• IUPAC Name: 4-(4-naphthalen-1-ylsulfonylpiperazin-1-yl)-6-(1,2,4-triazol-1-yl)pyrimidine
• InChI: InChI=1S/C20H19N7O2S/c28-30(29,18-7-3-5-16-4-1-2-6-17(16)18)26-10-8-25(9-11-26)19-12-20(23-14-22-19)27-15-21-13-24-27/h1-7,12-15H,8-11H2
• InChI Key: WGUYRKUXMSNDPF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=NC=N3)S(=O)(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C20H19N7O2S
• Molecular Weight: 421.5 g/mol

Description

4-(4-(naphthalen-1-ylsulfonyl)piperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyrimidine is a useful research compound. Its molecular formula is C20H19N7O2S and its molecular weight is 421.48. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

Research has demonstrated the synthesis and evaluation of naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro [4.4]nonane-3,8-dione derivatives, including compounds structurally related to the query molecule, for their potential anticonvulsant activities. These compounds were tested for their efficacy in delaying strychnine-induced seizures, with some showing significant prolongation of survival time, indicating potential utility in treating convulsive disorders (Ghareb, Abdel Daim, El-Sayed, & Elgawish, 2017).

Antitumor and Antimicrobial Activities

A study focused on the synthesis of novel heterocyclic compounds derived from chalcones, incorporating the naphthalene moiety, to explore their antitumor and antimicrobial potentials. The findings suggest that certain derivatives exhibit very high antitumor activity, as well as significant antibacterial and antifungal properties (Hassan, A. Mohamed, Awad, & M. Mohamed, 2022).

Antibacterial Activities

Another research avenue explored the synthesis of pyrano[2,3-d]pyrimidine and triazolo[2,3-c]pyrimidine derivatives, which demonstrated promising antibacterial activities. This suggests the potential of these compounds, including those related to the query molecule, in addressing resistant bacterial infections (El-Agrody et al., 2000).

Chemotherapeutic Potential

Further studies have identified compounds within this chemical class that show potential as chemotherapeutic agents, offering new pathways for cancer treatment. This highlights the broad utility of such compounds in medicinal chemistry and drug development processes (El Azab & Khaled, 2015).